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Introduction
The light/dark box test is a widely utilized behavioral paradigm to assess anxiety-like behavior

in rodents. The test leverages the innate conflict between the exploratory drive of rodents in a

novel environment and their natural aversion to brightly lit, open spaces. This application note

provides a detailed protocol for conducting the light/dark box test in mice following the

administration of FG 7142, a potent anxiogenic agent. FG 7142 is a partial inverse agonist of

the benzodiazepine binding site on the GABA-A receptor, and its administration is known to

induce anxiety-like states, making it a valuable tool for studying the neurobiology of anxiety and

for screening potential anxiolytic compounds.[1][2]

Principle of the Assay
The light/dark box apparatus consists of two interconnected compartments: a large, brightly

illuminated "light" chamber and a smaller, dark, and enclosed "dark" chamber. Rodents, when

placed in this apparatus, will naturally spend more time in the dark, secure compartment.

Anxiogenic compounds, such as FG 7142, are expected to increase the time spent in the dark

compartment and decrease the number of transitions between the two compartments,

reflecting an increased anxiety-like state. Conversely, anxiolytic drugs typically increase the

time spent in the light compartment and the number of transitions.[3][4]
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Experimental Protocol
Materials and Equipment

Light/Dark Box Apparatus (for mice)

Video recording system and analysis software

FG 7142 (N-methyl-β-carboline-3-carboxamide)

Vehicle solution (e.g., saline with a small percentage of a solubilizing agent like Tween 80)

Syringes and needles for intraperitoneal (i.p.) injection

Animal scale

Timers

70% Ethanol for cleaning

Animal Subjects
Male mice are commonly used to avoid hormonal cycle variations in females.

Animals should be housed in a controlled environment with a 12-hour light/dark cycle and ad

libitum access to food and water.

Allow animals to acclimate to the housing facility for at least one week before the

experiment.

Habituate the animals to the testing room for at least 30-60 minutes prior to the start of the

experiment.[4]

Drug Preparation and Administration
FG 7142 Solution Preparation: Prepare a stock solution of FG 7142 in a suitable vehicle. The

final concentration should be calculated based on the desired dosage and the injection

volume (typically 5-10 ml/kg body weight for intraperitoneal injections in mice).[5] A common

dosage range for inducing anxiogenic effects in mice is 5-20 mg/kg.[6]
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Vehicle Control: Prepare a vehicle-only solution to be administered to the control group.

Administration: Administer FG 7142 or vehicle via intraperitoneal (i.p.) injection 30 minutes

before placing the animal in the light/dark box.[7]

Light/Dark Box Procedure
Apparatus Setup: Ensure the light/dark box is clean and free of any odors from previous

subjects by wiping it down with 70% ethanol and allowing it to dry completely between trials.

The illumination in the light compartment should be consistent (e.g., 400-600 lux).

Animal Placement: Gently place the mouse in the center of the light compartment, facing

away from the opening to the dark compartment.

Recording: Immediately start the video recording and leave the testing room. The test

duration is typically 5 to 10 minutes.[4]

Behavioral Scoring: After the test, the video recording is analyzed to score the following

parameters:

Time spent in the light compartment (seconds): The primary measure of anxiety.

Time spent in the dark compartment (seconds): Inversely related to the time in the light

compartment.

Number of transitions: The total number of times the animal moves from one compartment

to the other.

Latency to enter the dark compartment (seconds): The time it takes for the animal to first

move from the light to the dark compartment.

Total distance traveled (cm): A measure of general locomotor activity.

Data Presentation
The quantitative data collected from the light/dark box test should be summarized in a

structured table for clear comparison between the vehicle control and FG 7142-treated groups.
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Behavioral Parameter
Vehicle Control (Mean ±
SEM)

FG 7142 (10 mg/kg) (Mean
± SEM)

Time in Light Compartment (s)

Time in Dark Compartment (s)

Number of Transitions

Latency to Enter Dark (s)

Total Distance Traveled (cm)

SEM: Standard Error of the Mean

Signaling Pathways and Experimental Workflow
The anxiogenic effect of FG 7142 is primarily mediated through its action as a partial inverse

agonist at the benzodiazepine binding site of the GABA-A receptor. This action reduces the

inhibitory effect of GABA, leading to increased neuronal excitability in brain regions associated

with anxiety, such as the amygdala.

Below are diagrams illustrating the signaling pathway of FG 7142 and the experimental

workflow for the light/dark box test.
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Caption: FG 7142 Signaling Pathway
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Caption: Experimental Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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